N-(3,4-dimethoxybenzyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxybenzyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Applications
The development and characterization of metal complexes with ligands bearing pyrrolidine and thiophene units have been explored for catalytic applications. For example, scandium, yttrium, and lanthanum benzyl and alkynyl complexes with related ligands have shown efficacy in the Z-selective catalytic linear dimerization of phenylacetylenes (Ge, Meetsma, & Hessen, 2009). These findings suggest potential catalytic applications of compounds containing similar structural features.
Material Science and Synthesis
Compounds with the thiophene moiety have been used in the synthesis and characterization of new materials. For instance, novel synthetic pathways involving thiophene derivatives have been utilized in the preparation of materials with potential applications in electronics and photonics (Prabhuswamy et al., 2016).
Biological Activities
Derivatives of pyrrolidine and thiophene have been investigated for their biological activities. Research on thiourea derivatives and their complexes has provided insights into their antioxidant and antitumor activities (Yeşilkaynak et al., 2017). Another study focused on the synthesis and biological evaluation of Schiff's bases and 2-azetidinones derived from isonicotinyl hydrazone, highlighting potential antidepressant and nootropic agents (Thomas et al., 2016). These studies indicate the therapeutic potential of compounds incorporating pyrrolidine and thiophene moieties.
Antimicrobial and Antioxidant Properties
Research on pyrazolopyridines demonstrated their antioxidant, antitumor, and antimicrobial activities, suggesting that compounds with similar structures could have diverse biological effects (El‐Borai et al., 2013). Additionally, pyrrole-based hydrazide-hydrazones have been synthesized and evaluated for their potential as antioxidant agents, further underscoring the relevance of these structural frameworks in medicinal chemistry (Mateev, Georgieva, & Zlatkov, 2022).
Properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-3-thiophen-2-ylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-22-15-6-5-13(10-16(15)23-2)11-19-18(21)20-8-7-14(12-20)17-4-3-9-24-17/h3-6,9-10,14H,7-8,11-12H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTVJBETXKWEMIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC(=O)N2CCC(C2)C3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.